Cas no 1804270-20-9 (4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride)

• Product Name: 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride
• CAS No: 1804270-20-9
• MF: C₈H₄ClF₃N₂O₃S
• MW: 300.642169952393
• CID: 4824759
• Update Time: 2025-10-28

4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride

• Inchi： 1S/C8H4ClF3N2O3S/c9-18(15,16)4-1-5-7(14-3-13-5)6(2-4)17-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： RJDYWYDDTRYSLR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C2=C(C=1)NC=N2)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4

Additional information on 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride

Introduction to 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804270-20-9)

4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride, identified by its CAS number 1804270-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a heterocyclic structure known for its broad range of biological activities. The presence of both a trifluoromethoxy group and a sulfonyl chloride functionality makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The trifluoromethoxy group (–OCHF₃) introduces electron-withdrawing properties due to the strong electronegativity of fluorine atoms, which can influence the electronic distribution and reactivity of the molecule. This feature is particularly valuable in medicinal chemistry, as it can modulate binding interactions with biological targets, enhancing both potency and selectivity. On the other hand, the sulfonyl chloride moiety (–SO₂Cl) is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions. This makes 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride a crucial building block for constructing more complex molecules.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their demonstrated efficacy in various therapeutic areas. The benzimidazole scaffold is found in numerous FDA-approved drugs, including those used for antiviral, anticancer, and anti-inflammatory applications. The introduction of fluorine atoms into benzimidazole derivatives has further expanded their pharmacological potential. For instance, fluorinated benzimidazoles have shown improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

One of the most compelling aspects of 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride is its utility in the development of novel drug candidates. Researchers have leveraged this compound to synthesize inhibitors targeting enzymes such as kinases and proteases, which are pivotal in disease pathways like cancer and inflammation. The sulfonyl chloride group allows for facile introduction of amine or alcohol functionalities via nucleophilic aromatic substitution, enabling the creation of covalent inhibitors that exhibit high affinity and prolonged binding to their targets.

Recent studies have highlighted the role of fluorinated benzimidazoles in oncology research. For example, derivatives of 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride have been investigated as potential inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer types. The trifluoromethoxy group enhances binding interactions by improving hydrophobicity and electronic tuning, while the sulfonyl chloride moiety provides a handle for further derivatization. Such modifications have led to compounds with sub-nanomolar affinities and significant antitumor activity in preclinical models.

The compound’s versatility extends beyond oncology; it has also been explored in antimicrobial research. Benzimidazole derivatives are known for their ability to disrupt bacterial cell wall synthesis and DNA replication. By incorporating fluorine atoms, researchers aim to enhance resistance profiles and broaden spectrum activity against drug-resistant pathogens. The sulfonyl chloride functionality allows for rapid diversification of the molecular structure, enabling the identification of compounds with improved efficacy against Gram-negative bacteria and fungi.

In addition to its pharmaceutical applications, 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride finds utility in materials science and agrochemical research. Fluorinated benzimidazoles can serve as ligands in catalytic systems, where they stabilize transition metals and facilitate asymmetric transformations. Furthermore, their structural motifs are incorporated into agrochemicals designed to target pest-specific enzymes while minimizing environmental impact.

The synthesis of 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the functionalization of a benzimidazole precursor followed by selective introduction of the trifluoromethoxy group via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent sulfonylation using chlorosulfonic acid or equivalent reagents yields the final product. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and purity.

Quality control and characterization of 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride are critical to ensure its suitability for downstream applications. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. Additionally, computational modeling techniques are utilized to predict binding affinities and optimize molecular design based on crystallographic data from related compounds.

The future direction of research involving 4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride is likely to focus on expanding its therapeutic applications through structure-based drug design. Advances in artificial intelligence-driven virtual screening promise to accelerate the discovery of novel derivatives with enhanced pharmacokinetic properties. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize waste and improve sustainability.

In conclusion,4-Trifluoromethoxy-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1804270-20-9) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability across multiple therapeutic domains. Its role as a key intermediate continues to drive innovation in drug discovery efforts aimed at addressing unmet medical needs.